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Compound of Interest

Compound Name: Myristic diisopropanolamide

CAS No.: 16516-36-2

Cat. No.: B12648750

Get Quote

Myristic diisopropanolamide is a nonionic surfactant belonging to the fatty acid alkanolamide

family. Structurally, it is the amide product of myristic acid, a 14-carbon saturated fatty acid, and

diisopropanolamine. This unique combination of a lipophilic fatty acid tail and a hydrophilic

diisopropanolamine head group, which contains two hydroxyl groups, imparts amphiphilic

properties to the molecule. These properties enable it to function effectively at interfaces,

reducing surface tension and facilitating the mixing of immiscible phases like oil and water.

While not as extensively documented as other common surfactants, the structural attributes of

myristic diisopropanolamide suggest its potential utility in a wide array of applications, from

personal care and cosmetics to advanced drug delivery systems. This guide provides a

comprehensive technical overview of its synthesis, physicochemical properties, mechanism of

action, and potential applications, offering a foundational resource for researchers and

formulators.

Physicochemical Properties and Characterization
The performance of a surfactant is intrinsically linked to its molecular structure and resulting

physicochemical properties. This section details the key characteristics of myristic
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diisopropanolamide, many of which are inferred from its constituent parts and the established

behavior of similar fatty acid amides.

Chemical Structure and Synthesis
Myristic diisopropanolamide is synthesized through the amidation of myristic acid with

diisopropanolamine. This reaction typically involves heating the two reactants, often in the

presence of a catalyst, to form the amide bond and eliminate a molecule of water.

Reactants

Product

Myristic Acid (C₁₄H₂₈O₂)

Myristic Diisopropanolamide

+

Diisopropanolamine (C₆H₁₅NO₂)
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Caption: Synthesis of Myristic Diisopropanolamide.

A general laboratory-scale synthesis protocol is outlined below.

Experimental Protocol: Synthesis of Myristic
Diisopropanolamide

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine equimolar amounts of myristic acid and diisopropanolamine.

Catalyst (Optional): An acid catalyst, such as p-toluenesulfonic acid, can be added to

accelerate the reaction.

Heating: Heat the mixture to a temperature of 140-160°C with continuous stirring. The

reaction progress can be monitored by measuring the amount of water collected in a Dean-

Stark trap or by analyzing the acid value of the reaction mixture.
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Reaction Completion: The reaction is considered complete when the acid value drops to a

predetermined low level.

Purification: The resulting product can be purified by washing with a warm saline solution to

remove any unreacted starting materials and catalyst, followed by drying under a vacuum.

Key Surfactant Parameters
The following table summarizes the key physicochemical properties of myristic
diisopropanolamide. The Hydrophilic-Lipophilic Balance (HLB) is a calculated estimate,

providing insight into its potential applications.

Property Value/Description Significance

Chemical Formula C₂₀H₄₁NO₃
Defines its molecular weight

and elemental composition.

Molecular Weight 359.5 g/mol
Influences its diffusion and

surface activity.

Physical State
Waxy solid at room

temperature

Based on the properties of

myristic acid.[1][2]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and isopropanol.[1]

Determines its suitability for

different formulation types.

Calculated HLB ~8-10

Suggests it is a good water-in-

oil (W/O) or oil-in-water (O/W)

emulsifier.[3][4]

Critical Micelle Concentration

(CMC)
Low (estimated)

A low CMC indicates high

efficiency as a surfactant.[5][6]

Hydrophilic-Lipophilic Balance (HLB)
The HLB value is a crucial parameter for predicting the surfactant properties of a molecule.[3]

For myristic diisopropanolamide, the HLB can be estimated using Davies' method, which

assigns values to different chemical groups within the molecule. An estimated HLB in the range
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of 8-10 suggests that it can function as both a W/O and O/W emulsifier, making it a versatile

ingredient in formulation science.[3][4]

Critical Micelle Concentration (CMC)
The CMC is the concentration at which surfactant monomers in a solution begin to self-

assemble into micelles.[7] This is a key indicator of a surfactant's efficiency. While the specific

CMC for myristic diisopropanolamide is not readily available in the literature, it is expected to

be low due to the long C14 hydrophobic tail. A lower CMC means less surfactant is needed to

achieve the desired effect, such as emulsification or solubilization.

Experimental Protocol: Determination of CMC via
Fluorescence Spectroscopy
The CMC can be determined experimentally using a fluorescent probe like pyrene. The

fluorescence emission spectrum of pyrene is sensitive to the polarity of its microenvironment.

Prepare Stock Solutions: Create a stock solution of myristic diisopropanolamide in an

appropriate solvent and a stock solution of pyrene in a volatile solvent like acetone.

Sample Preparation: Prepare a series of aqueous solutions with varying concentrations of

myristic diisopropanolamide. Add a small aliquot of the pyrene stock solution to each,

ensuring the final pyrene concentration is very low (micromolar range).

Fluorescence Measurement: After allowing the solutions to equilibrate, measure the

fluorescence emission spectra (typically from 350 to 450 nm) with an excitation wavelength

of around 334 nm.

Data Analysis: Plot the ratio of the intensity of the first and third vibronic peaks (I₁/I₃) against

the logarithm of the surfactant concentration. The point of sharpest change in this ratio

corresponds to the CMC.

Mechanism of Action as a Surfactant
The surfactant activity of myristic diisopropanolamide is a direct result of its amphiphilic

nature.
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Caption: Micelle formation from surfactant monomers.

Adsorption at Interfaces: In an oil-water system, the myristic diisopropanolamide
molecules align themselves at the interface. The lipophilic myristoyl tail orients towards the

oil phase, while the hydrophilic diisopropanolamine head orients towards the water phase.

This reduces the interfacial tension between the two phases.

Micelle Formation: In an aqueous solution above its CMC, the surfactant molecules

aggregate to form micelles.[8] The hydrophobic tails cluster together in the core of the

micelle, creating a non-polar microenvironment, while the hydrophilic heads form the outer

shell, interacting with the surrounding water molecules. This process is crucial for the

solubilization of poorly water-soluble substances.
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Applications and Formulation Considerations
The versatile properties of myristic diisopropanolamide open up a range of potential

applications, particularly in the fields of personal care and pharmaceuticals.

Cosmetics and Personal Care
Drawing parallels with other myristic acid derivatives and fatty acid amides, myristic
diisopropanolamide is likely to be a valuable ingredient in cosmetic formulations.[1][2][9][10]

[11][12]

Emulsifier: Its estimated HLB value makes it suitable for creating stable creams and lotions

by emulsifying oil and water phases.[1][2][10]

Thickening Agent: Alkanolamides are known for their viscosity-building properties in

surfactant systems, which would be beneficial in shampoos, body washes, and facial

cleansers.

Foam Booster: It can enhance the quality and stability of foam in cleansing products,

contributing to a richer lather.[9][10]

Drug Delivery Systems
The ability of surfactants to form micelles and microemulsions is of great interest in drug

development for improving the delivery of poorly soluble active pharmaceutical ingredients

(APIs).

Solubilization of APIs: The hydrophobic core of myristic diisopropanolamide micelles can

encapsulate lipophilic drug molecules, increasing their apparent solubility in aqueous

formulations.

Enhanced Bioavailability: By improving the solubility and dissolution rate of an API, myristic
diisopropanolamide could potentially enhance its oral bioavailability.

Topical and Transdermal Delivery: As a component in microemulsions or nanostructured lipid

carriers (NLCs), it could facilitate the penetration of APIs through the skin.[13] The use of

related compounds like isopropyl myristate as penetration enhancers is well-established.[14]
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In Situ Gels: Myristic acid itself has been investigated for its potential in forming in situ gels

for localized drug delivery, a field where myristic diisopropanolamide could also find

application.[15]

Potential Applications
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Caption: Overview of potential application areas.

Safety and Toxicological Profile (Inferred)
A comprehensive safety assessment of myristic diisopropanolamide would require specific

toxicological studies. However, an initial evaluation can be inferred from the safety profiles of its

constituent components, myristic acid and diisopropanolamide.

Myristic Acid: Myristic acid is a naturally occurring fatty acid found in many foods and is

generally considered safe for use in cosmetics and as a food ingredient.[2][16] In its pure

form, it can be a mild skin and eye irritant under exaggerated exposure conditions.[16][17]

Diisopropanolamine: Diisopropanolamine is used in a variety of cosmetic products and is

considered safe at the concentrations typically used.[18]

Based on this information, myristic diisopropanolamide is expected to have a favorable

safety profile for topical applications. However, as with any new ingredient, it is essential to

conduct appropriate safety and irritation testing for any specific formulation.
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Conclusion and Future Outlook
Myristic diisopropanolamide presents itself as a promising nonionic surfactant with a

versatile range of potential applications. Its amphiphilic structure, derived from myristic acid and

diisopropanolamine, suggests it would be an effective emulsifier, thickener, and solubilizing

agent. While further research is needed to fully characterize its properties and performance, the

theoretical and inferred data presented in this guide provide a strong foundation for its

exploration in cosmetics, personal care, and pharmaceutical formulations. Future studies

should focus on the experimental determination of its CMC, phase behavior in different solvent

systems, and its efficacy in various drug delivery platforms.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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